Cas no 62498-69-5 (didemethylcitalopram)

• Product Name: didemethylcitalopram
• CAS No: 62498-69-5
• MF: C₁₈H₁₇FN₂O
• MW: 296.338787794113
• CID: 516088
• PubChem ID: 162976
• Update Time: 2025-04-19

didemethylcitalopram Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarbonitrile,1-(3-aminopropyl)-1-(4-fluorophenyl)-1,3-dihydro-
• rac Didemethyl Citalopram DISCONTINUED. See D439476
• 1-(3-aminopropyl)-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile
• DIDEMETHYL CITALOPRAM
• DIDESMETHYL CITALOPRAM.HBR
• rac Didemethyl Citalopram DISCONTINUED. See D439476
• 1-(3-aminopropyl)-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile
• 1-(3-Aminopropyl)-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile
• 1-(3-amino-propyl)-1-(4-fluoro-phenyl)-1,3-dihydro-isobenzofuran-5-carbonitrile
• 5-Isobenzofurancarbonitrile,1-(3-aminopropyl)-1-(4-fluorophenyl)-1,3-dihydro
• A(non-d)
• N,N-didesmethylcitalopram
• rac-didesmethylcitalopram
• DIDESMETHYL CITALOPRAM-D4
• Didemethylcitalopram
• DB-215520
• Didesmethylcitalopram
• Didemethylcitalopram pound>>Didesmethylcitalopram Oxalate
• DISCONTINUED. See D439476
• SCHEMBL3288673
• rac Didemethyl Citalopram
• 1-(3-aminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• Q27149648
• LU 11-161
• CHEMBL3544716
• UNII-ZE9YVI4ZEE
• (S)-N-Didesmethyl Citalopram Oxalate
• BCP28171
• 5-Isobenzofurancarbonitrile, 1-(3-aminopropyl)-1-(4-fluorophenyl)-1,3-dihydro-
• DTXSID50978083
• CHEBI:80604
• NS00078041
• ZE9YVI4ZEE
• 62498-69-5
• didemethylcitalopram

• Inchi： 1S/C18H17FN2O/c19-16-5-3-15(4-6-16)18(8-1-9-20)17-7-2-13(11-21)10-14(17)12-22-18/h2-7,10H,1,8-9,12,20H2
• InChI Key： RKUKMUWCRLRPEJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C2C=CC(C#N)=CC=2CO1)CCCN

Computed Properties

• Exact Mass: 296.13200
• Monoisotopic Mass: 296.132491
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 2.3

Experimental Properties

• Density: 1.24
• Boiling Point: 433.1 °C at 760 mmHg
• Flash Point: 215.7 °C
• Refractive Index: 1.612
• PSA: 59.04000
• LogP: 3.91038

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines